Cas no 1869571-19-6 (1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester)

• Product Name: 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester
• CAS No: 1869571-19-6
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 5276747
• Update Time: 2025-07-16

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester

• Inchi： 1S/C10H16O5/c1-9(8(11)13-3)10(15-9)4-5-14-6-7(10)12-2/h7H,4-6H2,1-3H3
• InChI Key： CNPGQUWDZVLWBA-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2OC)C1(C)C(OC)=O

Additional information on 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester

Research Briefing on 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester (CAS: 1869571-19-6)

Recent studies on the compound 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester (CAS: 1869571-19-6) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This spirocyclic compound has garnered attention due to its unique structural features, which make it a promising candidate for drug discovery and development. The presence of a spirocyclic core, combined with methoxy and methyl ester functional groups, provides a versatile scaffold for further chemical modifications and biological evaluations.

One of the key areas of research has been the synthesis and optimization of this compound. Recent publications have detailed novel synthetic routes that improve yield and purity, making it more accessible for large-scale production. These advancements are critical for its potential use in pharmaceutical applications, where consistency and scalability are paramount. The compound's stability under various physiological conditions has also been a focus, with studies indicating favorable pharmacokinetic properties.

In terms of biological activity, preliminary studies suggest that 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential. Researchers are particularly interested in its selectivity and potency compared to existing anti-inflammatory drugs.

Another promising avenue of research involves the compound's role as a building block for more complex molecules. Its spirocyclic structure offers a rigid framework that can be functionalized to target specific biological pathways. Recent work has explored its incorporation into larger pharmacophores, with the aim of enhancing binding affinity and reducing off-target effects. These efforts are part of a broader trend in medicinal chemistry to develop structurally diverse and functionally rich compounds.

Despite these encouraging findings, challenges remain. The compound's solubility and bioavailability need further optimization to ensure its efficacy in clinical settings. Additionally, comprehensive toxicity studies are required to assess its safety profile. Researchers are employing advanced computational modeling and high-throughput screening techniques to address these issues, with the goal of accelerating its transition from the lab to the clinic.

In conclusion, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methoxy-2-methyl-, methyl ester (CAS: 1869571-19-6) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with emerging biological activities, make it a compound of significant interest. Ongoing research aims to fully exploit its potential, paving the way for new therapeutic applications. The scientific community eagerly anticipates further developments in this area.